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Compound of Interest

Compound Name: Iprauntf2

Cat. No.: B3005505

COMPOUND IDENTIFICATION

Systematic Name: [1,3-Bis(2,6-di-i-propylphenyl)imidazol-2-ylidene]
[bis(trifluoromethanesulfonyl)imide]gold(l)

Abbreviation: Iprauntf2

CAS Number: 951776-24-2

Molecular Formula: C29H37AuFsN304S2

INTRODUCTION

Iprauntf2 is a gold(l) complex featuring an N-heterocyclic carbene (NHC) ligand. Such
organometallic compounds are widely employed as catalysts in a variety of organic
transformations due to their unique reactivity and stability. The solubility of these catalysts in
organic solvents is a critical parameter for their application in homogeneous catalysis, directly
influencing reaction kinetics, efficiency, and product purification. This guide provides a
summary of the available solubility information for Iprauntf2 and outlines a general
experimental protocol for its determination.

Solubility Data

Quantitative solubility data for Iprauntf2 in various organic solvents is not readily available in
published literature. However, qualitative descriptions indicate its solubility profile. The following
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table summarizes the known qualitative solubility of Iprauntf2.

Solvent Formula Type Solubility
Chloroform CHCIs Halogenated Soluble[1]
Dichloromethane

CH2Clz Halogenated Soluble[1]
(DCM)
Toluene C7Hs Aromatic Soluble[1]

Note: "Soluble" indicates that the compound dissolves to a degree sufficient for use in typical
catalytic reactions (millimolar to molar concentrations), but specific quantitative values have not
been formally reported.

Experimental Protocol for Solubility Determination

The following is a detailed methodology for the gravimetric determination of the solubility of an
air-sensitive organometallic compound like Iprauntf2. This method is a standard and reliable
approach for obtaining quantitative solubility data.[2][3][4][5][6]

2.1. Principle

A saturated solution of the compound is prepared in the solvent of interest at a controlled
temperature. A known volume of the saturated solution is then carefully evaporated to dryness,
and the mass of the remaining solute is measured. The solubility is calculated from the mass of
the solute and the volume of the solvent.

2.2. Materials and Equipment

Iprauntf2 (solute)

Anhydrous organic solvent of interest

Analytical balance (£ 0.1 mg accuracy)

Thermostatic bath or heating block
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« Inert atmosphere glovebox or Schlenk line

e Glass vials with screw caps or septa

e Volumetric flasks and pipettes

o Syringes and syringe filters (e.g., 0.2 um PTFE)
» Pre-weighed evaporation dishes or vials

e Vacuum oven

2.3. Procedure

o Preparation (under inert atmosphere): All manipulations should be carried out under an inert
atmosphere (e.g., nitrogen or argon) to prevent degradation of the air-sensitive compound.[7]

o Creating a Saturated Solution:

[e]

Add an excess amount of Iprauntf2 to a glass vial. The presence of undissolved solid is
essential to ensure saturation.

o Add a known volume of the anhydrous solvent to the vial.

o Seal the vial tightly and place it in a thermostatic bath set to the desired temperature (e.g.,
25 °C).

o Agitate the mixture (e.g., using a magnetic stirrer) for a sufficient time (typically 24-48
hours) to ensure equilibrium is reached.

e Sample Withdrawal:
o Once equilibrium is achieved, stop the agitation and allow the excess solid to settle.

o Carefully withdraw a precise volume (e.g., 1.00 mL) of the clear supernatant using a pre-
warmed syringe to avoid premature crystallization.
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o Attach a syringe filter to the syringe and filter the solution into a pre-weighed evaporation
dish or vial to remove any remaining solid particles.

e Solvent Evaporation:
o Place the evaporation dish in a vacuum oven.

o Gently evaporate the solvent under reduced pressure at a temperature that will not cause
decomposition of the compound.

e Mass Determination:

o Once the solvent is completely removed, cool the evaporation dish to room temperature in
a desiccator.

o Weigh the dish containing the dried Iprauntf2 residue on an analytical balance.
o Repeat the drying and weighing process until a constant mass is obtained.
 Calculation:

o Calculate the mass of the dissolved Iprauntf2 by subtracting the initial mass of the empty
dish from the final mass.

o The solubility can then be expressed in various units, such as grams per liter (g/L) or
moles per liter (mol/L).

2.4. Safety Precautions

e Always handle organometallic compounds and organic solvents in a well-ventilated fume
hood or glovebox.

o Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat,
and gloves.

o Consult the Safety Data Sheet (SDS) for Iprauntf2 and the specific solvents used for
detailed hazard information.
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Visualization of Logical Workflow

As Iprauntf2 is a catalyst, a signaling pathway is not applicable. Instead, a diagram
representing its logical workflow in a typical catalytic cycle is more appropriate. The following
diagram illustrates a generalized catalytic cycle for a gold(l)-catalyzed hydroamination of an
alkyne, a reaction type where Iprauntf2 is often employed.

Caption: Generalized catalytic cycle for gold(l)-catalyzed hydroamination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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